Cas no 114311-73-8 (6,6-Dimethyl-2,4-heptadiyn-1-ol)

6,6-Dimethyl-2,4-heptadiyn-1-ol structure
114311-73-8 structure
Product Name:6,6-Dimethyl-2,4-heptadiyn-1-ol
CAS No:114311-73-8
MF:C9H12O
MW:136.190982818604
CID:2084747
PubChem ID:9989322
Update Time:2025-04-21

6,6-Dimethyl-2,4-heptadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6,6-Dimethyl-2,4-heptadiyn-1-ol
    • 6,6-dimethylhepta-2,4-diyn-1-ol
    • SBNRHJKPVFBTCL-UHFFFAOYSA-N
    • 114311-73-8
    • 1-hydroxy-6,6-dimethyl-2,4-heptadiyne
    • 6,6-Dimethyl-2,4-heptadiyne-1-ol
    • DTXSID00433672
    • SCHEMBL9362861
    • 2,4-Heptadiyn-1-ol, 6,6-dimethyl-
    • DTXCID10384500
    • AKOS030254947
    • starbld0007092
    • Inchi: 1S/C9H12O/c1-9(2,3)7-5-4-6-8-10/h10H,8H2,1-3H3
    • InChI Key: SBNRHJKPVFBTCL-UHFFFAOYSA-N
    • SMILES: OCC#CC#CC(C)(C)C

Computed Properties

  • Exact Mass: 136.088815002Da
  • Monoisotopic Mass: 136.088815002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

6,6-Dimethyl-2,4-heptadiyn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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